3-(3-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl morpholine-4-carboxylate

• IUPAC Name: [3-(3-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H18F3NO7/c1-29-13-3-2-4-14(11-13)31-19-18(27)16-6-5-15(12-17(16)33-20(19)22(23,24)25)32-21(28)26-7-9-30-10-8-26/h2-6,11-12H,7-10H2,1H3
• InChI Key: GKKSNTSXKCKVGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)N4CCOCC4)C(F)(F)F
• Molecular Formula: C22H18F3NO7
• Molecular Weight: 465.4 g/mol

Description

The compound is a derivative of chromenone and morpholine. Chromenones are a type of oxygen-containing heterocyclic compound that have a wide range of biological activities. Morpholines are a type of organic compound that contain a six-membered ring with four carbon atoms and one oxygen and nitrogen atom each.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, compounds containing a chromenone moiety can undergo a variety of chemical reactions, including nucleophilic addition and electrophilic substitution. Morpholines can participate in reactions typical of other secondary amines.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, some morpholine derivatives are used as bioactive compounds that can interact with various enzymes and receptors.

Future Directions

Future research could explore the potential uses of this compound in various fields, such as medicinal chemistry, given the bioactive properties of chromenone and morpholine derivatives.